Cas no 1260616-94-1 (tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate
• CAS No: 1260616-94-1
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• MDL: MFCD11975857
• CID: 2093841
• PubChem ID: 72207448
• Update Time: 2025-04-21

tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(2-chloroacetyl)azetidine-1-carboxylate
• (S)-tert-Butyl 2-(2-chloroacetyl)-azetidine-1-carboxylate
• tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate
• AKOS022191404
• CS-0048625
• DB-353688
• N-Boc-(2S)-(2-Chloroacetyl)azetidine
• (S)-TERT-BUTYL2-(2-CHLOROACETYL)AZETIDINE-1-CARBOXYLATE
• 1260616-94-1
• AS-33843

• MDL： MFCD11975857
• Inchi： 1S/C10H16ClNO3/c1-10(2,3)15-9(14)12-5-4-7(12)8(13)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： RITDKFINXLSZFM-ZETCQYMHSA-N
• SMILES： ClCC([C@@H]1CCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 233.08200
• Monoisotopic Mass: 233.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.74160

tert-butyl (2S)-2-(2-chloroacetyl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids